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Compound of Interest

Compound Name: 1-lodo-4-methylpentane

Cat. No.: B7976347

An In-Depth Technical Guide to the Safe Handling and Use of 1-lodo-4-methylpentane

This document provides a comprehensive technical overview of the chemical properties and
safety considerations for 1-lodo-4-methylpentane (CAS No. 6196-80-1). It is intended for
researchers, scientists, and drug development professionals who may handle this compound in
a laboratory setting. The guidance herein is synthesized from established safety data and best
practices in chemical management, emphasizing the causality behind safety protocols to
ensure a self-validating system of laboratory practice.

Section 1: Chemical Identity and Physicochemical
Properties

1-lodo-4-methylpentane, also known as isohexyl iodide, is an alkyl halide used in organic
synthesis.[1] Its utility as an alkylating agent and synthetic intermediate necessitates a
thorough understanding of its physical and chemical characteristics to ensure safe handling
and experimental reproducibility.

Table 1: Chemical Identification and Core Properties
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Identifier Value Source(s)
IUPAC Name 1-iodo-4-methylpentane [2][3]
CAS Number 6196-80-1 [1][2]
Molecular Formula CeHasl [11[3]114]
Molecular Weight 212.07 g/mol [2][3]
InChiKey KHNRCDHEOHOYFY- e

UHFFFAOYSA-N

| Canonical SMILES | CC(C)CCCI |[2] |

Table 2: Physicochemical Data
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Property

Appearance

Value

Data not explicitly
available; likely a
liquid.

Notes &

L. Source(s)
Implications

Alkyl iodides are
often colorless
liquids that can
turn yellow or
N/A
brown on exposure
to air and light due
to the formation of

iodine.[5]

Boiling Point

Data not explicitly

available.

The boiling point

influences volatility.

Higher molecular

weight alkyl halides

are generally less /A
volatile than their

lower weight

counterparts.

Density

Data not explicitly

available.

Will determine if the
substance floats or
sinks in water during a

) N/A
spill. Most
haloalkanes are

denser than water.

Octanol/Water

Partition Coefficient
(logP)

3.9

This high value

indicates low water
solubility and a

preference for non-

polar environments, [2]
suggesting it is not

readily flushed away

with water and may

bioaccumulate.
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| Stability | Stable under recommended storage conditions. Decomposes on exposure to light
and air. | This instability is a critical handling consideration. Decomposition releases iodine,
which is corrosive and hazardous.[5][6] |[5][6] |

Section 2: Hazard Identification and Toxicological
Profile

While specific toxicological data for 1-lodo-4-methylpentane is limited, the hazards can be
inferred from the general class of alkyl iodides. These compounds are reactive and should be
treated with caution. The primary routes of exposure are inhalation, skin/eye contact, and
ingestion.[7][8]

Causality of Hazards:

The toxicity of alkyl halides is often linked to their reactivity as alkylating agents. The carbon-
iodine bond is relatively weak, making the compound susceptible to nucleophilic substitution
reactions. In a biological context, this means it can potentially alkylate crucial biomolecules like
DNA and proteins, leading to cellular dysfunction and toxicity. Methyl iodide, a related
compound, is known to be highly toxic.[9]

Hazard Profile of 1-Iodo-4-methylpentane

Health Hazards Flammability Hazards Reactivity & Stability
Skin Irritation Eye Irritation nhalation Toxicity Ingestion Toxicit Combustible Liquid Keep from Ignition Sources Light Sensitive Incompatible with
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Caption: Core hazard categories for 1-lodo-4-methylpentane.
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NFPA 704 Hazard Diamond

While a specific NFPA 704 rating for this compound is not published, a reasonable estimation
based on similar haloalkanes can be made for risk assessment purposes.[10][11] This should
be confirmed with a formal safety assessment.

Health (Blue):2 - Intense or continued exposure could cause temporary incapacitation or

possible residual injury.[12]

o Flammability (Red):2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.[12]

« Instability/Reactivity (Yellow):1 - Normally stable, but can become unstable at elevated

temperatures and pressures.[12]

e Special (White): None expected.

Section 3: Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is paramount to mitigating the
risks associated with 1-lodo-4-methylpentane.

Protocol 1: Safe Handling and Storage in a Laboratory
Setting

e Engineering Controls: All manipulations of 1-lodo-4-methylpentane must be conducted
within a certified chemical fume hood to prevent the accumulation of vapors in the
workspace.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[7]

o Hand Protection: Use chemically resistant gloves. Nitrile or neoprene gloves are
recommended over latex, as they provide better resistance to alkyl halides. Always inspect
gloves for integrity before use.

o Body Protection: Wear a chemical-resistant lab coat.
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o Storage:

(¢]

Store containers in a cool, dry, and well-ventilated area, away from direct sunlight and heat
sources.[13]

o The compound is light-sensitive.[5] Store in an amber or opaque bottle to prevent
photochemical decomposition.

o Keep containers tightly closed to prevent exposure to air and moisture.

o Rationale for Stability: Alkyl iodides can decompose to release free iodine, which is
corrosive.[6][14] Some suppliers may add a stabilizer, such as copper shavings, to the
container to scavenge any iodine that forms, thereby extending the shelf life of the
chemical.[6][14]

e Incompatible Materials: Keep away from strong oxidizing agents.[8]

» Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[15]
Remove contaminated clothing promptly.[15]

Required PPE

g Safety Goggles
Hierarchy of Controls & PPE (or Face Shield)

Engineering Controls Administrative Controls - . .
(Fume Hood) (SOPs, Training) Personal Protective Equipment (PPE) Nitrile/Neoprene Gloves

g Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls and required PPE for handling.
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Protocol 2: Waste Disposal

o Collection: Collect all waste containing 1-lodo-4-methylpentane in a designated, properly
labeled, and sealed hazardous waste container.

e Segregation: Do not mix with incompatible waste streams.

» Disposal: Dispose of the hazardous waste through a licensed waste management service, in
accordance with all local, state, and federal regulations.[7] Never dispose of this chemical

down the drain.

Section 4: Emergency Response Procedures

A clear, logical workflow is essential for responding to emergencies effectively.
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Caption: Workflow for responding to exposure or spill emergencies.

Protocol 3: First-Aid Measures
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o General Advice: Symptoms of poisoning may be delayed.[16] Therefore, medical observation
for at least 48 hours after a significant exposure is recommended.[16] Show this safety guide
to the medical personnel in attendance.[17]

 Inhalation: Move the exposed person to fresh air at once.[18] If breathing is difficult or has
stopped, provide artificial respiration or oxygen and seek immediate medical attention.[18]
[19]

o Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area
thoroughly with soap and plenty of water for at least 15 minutes.[8][18] If irritation persists,
get medical attention.[18]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[18] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention.[16]

 Ingestion: Do NOT induce vomiting.[15] If the person is conscious, rinse their mouth with
water and have them drink plenty of water.[7][19] Seek immediate medical attention.[18]

Protocol 4: Fire-Fighting Measures

o Extinguishing Media: Use carbon dioxide (CO3z), dry chemical powder, or alcohol-resistant
foam.[7] Do not use a direct water jet, as it may spread the chemical.

o Specific Hazards: During a fire, toxic and corrosive fumes, including hydrogen iodide (HI)
and carbon oxides, may be formed.[7][16] Vapors may be heavier than air and travel to an
ignition source.[7]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[7][16]

Protocol 5: Accidental Release Measures (Small-Scale
Spill)

o Evacuate: Evacuate all non-essential personnel from the immediate area.

» Ventilate: Ensure adequate ventilation, but avoid actions that could ignite vapors.
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» Contain: Prevent the spill from entering drains or waterways.[16] Contain the spill using an
inert, non-combustible absorbent material such as sand, diatomite, or universal binders.[16]

» Clean-Up: Using non-sparking tools, carefully collect the absorbed material and place it into
a suitable, sealed container for hazardous waste disposal.[7][20]

o Decontaminate: Clean the spill area thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Page loading... [wap.guidechem.com]
1-lodo-4-methylpentane | C6H13I | CID 527581 - PubChem [pubchem.ncbi.nim.nih.gov]
Pentane, 1-iodo-4-methyl [webbook.nist.gov]

1.
2.
3.
e 4. Pentane, 1-iodo-4-methyl [webbook.nist.gov]
5. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

6.

US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide -
Google Patents [patents.google.com]

» 7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

» 9. Handling Methyl lodide safely | IPI Global [ipi-global.com]
e 10. 1-Bromopropane - Wikipedia [en.wikipedia.org]

e 11. NFPA 704 - Wikipedia [en.wikipedia.org]

e 12. ushazmatrentals.com [ushazmatrentals.com]

e 13. itwreagents.com [itwreagents.com]

e 14. JP2005024073A - Alkyl iodide storage container and purifying method of alkyl iodide -
Google Patents [patents.google.com]

¢ 15. file.medchemexpress.com [file.medchemexpress.com]
e 16. itwreagents.com [itwreagents.com]
e 17. sigmaaldrich.com [sigmaaldrich.com]

» 18. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b7976347?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/1-iodo-4-methylpentane-dic513111.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-methylpentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=R25544&Units=SI&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=R25544
https://nrf.aux.eng.ufl.edu/_files/msds/2/potassium%20iodide.pdf
https://patents.google.com/patent/US7617934B2/en
https://patents.google.com/patent/US7617934B2/en
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC412461000&countryCode=US&language=en
https://ipi-global.com/handling-methyl-iodide-safely-2/
https://en.wikipedia.org/wiki/1-Bromopropane
https://en.wikipedia.org/wiki/NFPA_704
https://ushazmatrentals.com/nfpa-hazard-rating-system-flammability/
https://www.itwreagents.com/download_file/sds/131430/gb/sds_131430_en.pdf
https://patents.google.com/patent/JP2005024073A/en
https://patents.google.com/patent/JP2005024073A/en
https://file.medchemexpress.com/batch_PDF/HY-W192952/5-Iodopentan-1-ol-SDS-MedChemExpress.pdf
https://www.itwreagents.com/download_file/sds/181772/us/sds_181772_en.pdf
https://www.sigmaaldrich.com/TW/en/sds/mm/8.04786?userType=undefined
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7976347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 19. media.hiscoinc.com [media.hiscoinc.com]
e 20. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for 1-lodo-4-
methylpentane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7976347#material-safety-data-sheet-msds-for-1-
iodo-4-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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